1-(4-chlorophenyl)-N-(2-hydroxy-4-methoxy-2-methylbutyl)cyclopentane-1-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-(2-hydroxy-4-methoxy-2-methylbutyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C18H26ClNO3/c1-17(22,11-12-23-2)13-20-16(21)18(9-3-4-10-18)14-5-7-15(19)8-6-14/h5-8,22H,3-4,9-13H2,1-2H3,(H,20,21)
• InChI Key: ZTENYNZENKCFII-UHFFFAOYSA-N
• Canonical SMILES: CC(CCOC)(CNC(=O)C1(CCCC1)C2=CC=C(C=C2)Cl)O
• Molecular Formula: C18H26ClNO3
• Molecular Weight: 339.9 g/mol
• CAS No.: 2319807-46-8

Description

1-(4-chlorophenyl)-N-(2-hydroxy-4-methoxy-2-methylbutyl)cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C18H26ClNO3 and its molecular weight is 339.86. The purity is usually 95%.
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Scientific Research Applications

Hydrogen Bonding in Anticonvulsant Compounds

Research on anticonvulsant compounds like enaminones demonstrates the importance of hydrogen bonding in determining molecular conformation and stability. These studies contribute to understanding how modifications in chemical structures can influence biological activity, offering pathways to design more effective therapeutic agents. For example, Kubicki et al. (2000) explored the crystal structures of three anticonvulsant enaminones, revealing insights into their hydrogen bonding networks (Kubicki, Bassyouni, & Codding, 2000).

Synthesis of Novel Compounds

Aghekyan et al. (2009) focused on synthesizing novel derivatives, highlighting the versatility of specific scaffolds in creating compounds with potential biological activities. Such research underscores the continuous pursuit of novel chemical entities that can serve various applications, from medicinal chemistry to material science (Aghekyan, Arakelyan, Panosyan, Khachatryan, & Markaryan, 2009).

Characterization and Synthesis Techniques

Özer et al. (2009) provided detailed accounts of synthesizing and characterizing N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including methods like elemental analyses, IR spectroscopy, and X-ray diffraction. Such research is crucial for the development of new materials and pharmaceuticals, demonstrating the integration of synthesis and analytical techniques in advancing scientific knowledge (Özer, Arslan, VanDerveer, & Külcü, 2009).

Environmental and Green Chemistry Applications

Liu et al. (2017) explored the carboxylate-promoted reductive functionalization of CO2 with amines and hydrosilanes, showcasing an environmentally friendly option for CO2 conversion to useful chemicals. This research highlights the role of chemistry in addressing environmental issues, providing methods to utilize greenhouse gases as raw materials in chemical synthesis (Liu, Qiao, Li, & He, 2017).